3-[(Cyclopropylmethyl)(propyl)amino]-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]pyrrolidine-2,5-dione

• Molecular Formula: C25H27N3O2S
• Molecular Weight: 433.6 g/mol
• IUPAC Name: 3-[cyclopropylmethyl(propyl)amino]-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C25H27N3O2S/c1-3-12-27(15-17-5-6-17)21-14-23(29)28(25(21)30)19-9-7-18(8-10-19)24-26-20-11-4-16(2)13-22(20)31-24/h4,7-11,13,17,21H,3,5-6,12,14-15H2,1-2H3
• InChI Key: FMWUSZZVKQEKSI-UHFFFAOYSA-N
• SMILES: CCCN(CC1CC1)C2CC(=O)N(C2=O)C3=CC=C(C=C3)C4=NC5=C(S4)C=C(C=C5)C

Description

3-[(Cyclopropylmethyl)(propyl)amino]-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]pyrrolidine-2,5-dione, also known as CP94, is a chemical compound that has been extensively studied for its potential use as a therapeutic agent. CP94 has been shown to have a wide range of biochemical and physiological effects, and its mechanism of action has been the subject of much research. In

Mechanism of Action

The mechanism of action of 3-[(Cyclopropylmethyl)(propyl)amino]-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]pyrrolidine-2,5-dione involves its interaction with certain receptors in the brain and peripheral nervous system. Specifically, 3-[(Cyclopropylmethyl)(propyl)amino]-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]pyrrolidine-2,5-dione has been shown to bind to the sigma-1 receptor, which is involved in the regulation of various cellular processes, including neurotransmitter release, calcium signaling, and cell survival. 3-[(Cyclopropylmethyl)(propyl)amino]-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]pyrrolidine-2,5-dione has also been shown to modulate the activity of the dopamine and opioid systems, which are involved in the regulation of mood, reward, and pain.
Biochemical and Physiological Effects:
3-[(Cyclopropylmethyl)(propyl)amino]-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]pyrrolidine-2,5-dione has a wide range of biochemical and physiological effects, which are mediated through its interaction with various receptors in the brain and peripheral nervous system. These effects include the modulation of neurotransmitter release, calcium signaling, and cell survival. 3-[(Cyclopropylmethyl)(propyl)amino]-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]pyrrolidine-2,5-dione has also been shown to modulate the activity of the dopamine and opioid systems, which are involved in the regulation of mood, reward, and pain.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(Cyclopropylmethyl)(propyl)amino]-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]pyrrolidine-2,5-dione in lab experiments is its specificity for certain receptors in the brain and peripheral nervous system. This allows researchers to investigate the role of these receptors in various physiological and pathological processes. However, one limitation of using 3-[(Cyclopropylmethyl)(propyl)amino]-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]pyrrolidine-2,5-dione in lab experiments is its potential for off-target effects, which may complicate the interpretation of the results.

Future Directions

There are several future directions for research on 3-[(Cyclopropylmethyl)(propyl)amino]-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]pyrrolidine-2,5-dione. One area of interest is the development of more selective sigma-1 receptor ligands, which may have fewer off-target effects and greater therapeutic potential. Another area of interest is the investigation of the role of 3-[(Cyclopropylmethyl)(propyl)amino]-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]pyrrolidine-2,5-dione in the regulation of other cellular processes, such as inflammation and oxidative stress. Additionally, the potential use of 3-[(Cyclopropylmethyl)(propyl)amino]-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]pyrrolidine-2,5-dione in the treatment of other neurological and psychiatric disorders, such as schizophrenia and bipolar disorder, warrants further investigation.

Synthesis Methods

The synthesis of 3-[(Cyclopropylmethyl)(propyl)amino]-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]pyrrolidine-2,5-dione involves several steps, including the preparation of the starting materials and the reaction conditions. The starting materials include 6-methyl-1,3-benzothiazol-2-amine and 4-(bromomethyl)benzoic acid. The reaction conditions involve the use of a strong base, such as potassium tert-butoxide, and a solvent, such as dimethylformamide. The final product is obtained through a series of purification steps, including column chromatography and recrystallization.

Scientific Research Applications

3-[(Cyclopropylmethyl)(propyl)amino]-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]pyrrolidine-2,5-dione has been extensively studied for its potential use as a therapeutic agent. Its ability to modulate the activity of certain neurotransmitter systems has led to its investigation as a potential treatment for a variety of neurological and psychiatric disorders, including depression, anxiety, and addiction. 3-[(Cyclopropylmethyl)(propyl)amino]-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]pyrrolidine-2,5-dione has also been studied for its potential use in the treatment of pain and inflammation.